tert-Butyl ((1-(3-chloro-5-(trifluoromethyl)pyridin-2-yl)piperidin-3-yl)methyl)carbamate
Overview
Description
This compound is a member of the class of organic compounds known as trifluoromethyl group-containing drugs . It contains a trifluoromethyl (TFM, -CF3) group, which is one of the pharmacophores . The compound is used in palladium-catalyzed synthesis of N-Boc-protected anilines .
Synthesis Analysis
The synthesis of this compound involves the use of Boc anhydride (0.8mmol) and ethanol (3.5mL) in a dry reaction flask . The reaction mixture is cooled in an ice bath, and a 70% aqueous ammonia solution (0.6 mL) is slowly added . The mixture is stirred at about 0°C for 1 hour, then transferred to room temperature and stirred for 18 hours .Molecular Structure Analysis
The IUPAC name of this structure could be “1-tert-butyl-5-heptyl-2-propylcyclononane” or "1-(1,1-dimethylethyl)-5-heptyl-2-propyl-cyclononane" . The structure contains a pyrrolidine ring, which is a five-membered ring with one nitrogen atom .Chemical Reactions Analysis
The compound is involved in the catalytic protodeboronation of pinacol boronic esters . This process is paired with a Matteson–CH2–homologation, allowing for formal anti-Markovnikov alkene hydromethylation .Physical And Chemical Properties Analysis
The compound is a white to slightly yellow needle-shaped solid at room temperature and pressure . It has a polar structure due to the presence of amino and ester groups, making it soluble in polar solvents like N,N-dimethylformamide and alcohols, and insoluble in nonpolar solvents like alkanes .Scientific Research Applications
- Synthesis : One common method involves reacting Boc anhydride with ethanol, followed by slow addition of 70% ammonia solution. The resulting mixture is stirred at room temperature to yield tert-butyl carbamate .
- Hydromethylation of Alkenes : Recent research has paired tert-butyl carbamate with a Matteson–CH2 homologation to achieve formal anti-Markovnikov alkene hydromethylation, a valuable transformation .
- Antimicrobial Potential : Some derivatives of tert-butyl carbamate exhibit good antimicrobial activity .
Synthesis and Chemical Properties
Applications
Safety and Hazards
Future Directions
Mechanism of Action
Target of Action
Compounds with a -cf3 group attached to a tertiary stereogenic center in a hetero aliphatic ring have shown improved drug potency toward thereverse transcriptase enzyme .
Mode of Action
The mode of action involves the compound interacting with its target, possibly through a key hydrogen bonding interaction with the protein . This interaction lowers the pKa of the cyclic carbamate, enhancing the compound’s effectiveness .
Biochemical Pathways
The interaction with the reverse transcriptase enzyme suggests that it may influence thereplication of retroviruses , such as HIV .
Pharmacokinetics
The presence of the -cf3 group and the cyclic carbamate structure may influence its pharmacokinetic properties .
Result of Action
The result of the compound’s action is likely related to its interaction with the reverse transcriptase enzyme. By inhibiting this enzyme, the compound could potentially prevent the replication of retroviruses , thereby exerting an antiviral effect .
properties
IUPAC Name |
tert-butyl N-[[1-[3-chloro-5-(trifluoromethyl)pyridin-2-yl]piperidin-3-yl]methyl]carbamate | |
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Details | Computed by LexiChem 2.6.6 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C17H23ClF3N3O2/c1-16(2,3)26-15(25)23-8-11-5-4-6-24(10-11)14-13(18)7-12(9-22-14)17(19,20)21/h7,9,11H,4-6,8,10H2,1-3H3,(H,23,25) | |
Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
JQXIXVPVEQBDDW-UHFFFAOYSA-N | |
Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CC(C)(C)OC(=O)NCC1CCCN(C1)C2=C(C=C(C=N2)C(F)(F)F)Cl | |
Details | Computed by OEChem 2.1.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C17H23ClF3N3O2 | |
Details | Computed by PubChem 2.1 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
DSSTOX Substance ID |
DTXSID901108014 | |
Record name | Carbamic acid, N-[[1-[3-chloro-5-(trifluoromethyl)-2-pyridinyl]-3-piperidinyl]methyl]-, 1,1-dimethylethyl ester | |
Source | EPA DSSTox | |
URL | https://comptox.epa.gov/dashboard/DTXSID901108014 | |
Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Molecular Weight |
393.8 g/mol | |
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Product Name |
tert-Butyl ((1-(3-chloro-5-(trifluoromethyl)pyridin-2-yl)piperidin-3-yl)methyl)carbamate | |
CAS RN |
1417793-53-3 | |
Record name | Carbamic acid, N-[[1-[3-chloro-5-(trifluoromethyl)-2-pyridinyl]-3-piperidinyl]methyl]-, 1,1-dimethylethyl ester | |
Source | CAS Common Chemistry | |
URL | https://commonchemistry.cas.org/detail?cas_rn=1417793-53-3 | |
Description | CAS Common Chemistry is an open community resource for accessing chemical information. Nearly 500,000 chemical substances from CAS REGISTRY cover areas of community interest, including common and frequently regulated chemicals, and those relevant to high school and undergraduate chemistry classes. This chemical information, curated by our expert scientists, is provided in alignment with our mission as a division of the American Chemical Society. | |
Explanation | The data from CAS Common Chemistry is provided under a CC-BY-NC 4.0 license, unless otherwise stated. | |
Record name | Carbamic acid, N-[[1-[3-chloro-5-(trifluoromethyl)-2-pyridinyl]-3-piperidinyl]methyl]-, 1,1-dimethylethyl ester | |
Source | EPA DSSTox | |
URL | https://comptox.epa.gov/dashboard/DTXSID901108014 | |
Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Retrosynthesis Analysis
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Strategy Settings
Precursor scoring | Relevance Heuristic |
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Min. plausibility | 0.01 |
Model | Template_relevance |
Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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